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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437

Naturally derived compounds are gaining significant attention in pest management as potential
alternatives to synthetic insecticides. Among these is 2-Tridecanone, a methyl ketone found in
the glandular trichomes of wild tomato plants, Lycopersicon hirsutum f. glabratum. This guide
provides a comparative study of 2-Tridecanone's efficacy against that of established
commercial insecticides, supported by experimental data for researchers, scientists, and
professionals in drug development.

Data Presentation: Efficacy and Toxicity

The insecticidal and repellent properties of 2-Tridecanone have been evaluated against
several key pest species. The following tables summarize its performance in comparison to
commercial standards like DEET, Malathion, and Methomy!.

Table 1: Comparative Toxicity of 2-Tridecanone and Commercial Insecticides
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Compound Target Insect Bioassay Type LC50 Value Source
Tomato
2-Tridecanone Fruitworm Filter Paper 17.05 pg/cm?2 [1]

(Heliothis zea)

Tomato
Malathion Fruitworm Filter Paper 4.08 pg/cm? [1]

(Heliothis zea)

Tomato
Methomyl Fruitworm Filter Paper 2.01 pg/cm? [1]

(Heliothis zea)

Red Imported

2-Tridecanone Fire Ant ) 0.066 - 0.102
) ] Soil Treatment 2]
(Formulation A) (Solenopsis mg/g
invicta)

_ Red Imported
2-Tridecanone

) Fire Ant ) 0.039 - 0.070
(Formulation B ) Soil Treatment [2]
] (Solenopsis mg/g

with PBO) o
invicta)
Cotton Bollworm )

] ) Diet
2-Tridecanone (Helicoverpa 5.549 mg/g [3]

_ Incorporation
armigera)

LC50 (Lethal Concentration, 50%) is the concentration of a substance required to kill 50% of a
test population. PBO (Piperonyl Butoxide) is a synergist.

Table 2: Comparative Repellency of 2-Tridecanone and DEET
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) . Repellency &
Compound Target Tick Concentration . Source
Duration
Lone Star Tick
2-Tridecanone (Amblyomma 0.63 mg/cm? 87% at 12 hours [4]
americanum)
American Dog
) Tick
2-Tridecanone 0.63 mg/cm? 72% at 15 hours [4]
(Dermacentor
variabilis)
Formulated
_ _ 77.2% at 2.5
DEET Various Ticks Product (e.g., [5]
hours
25%)
2-Tridecanone Lone Star Tick As repellent as
Formulation (MT-  (Amblyomma Not specified DEET (based on [5]
710) americanum) EC50/EC95)

DEET (N,N-diethyl-3-methylbenzamide) is a widely used commercial insect repellent.

Experimental Protocols

The data presented above were derived from specific laboratory and field bioassays. The
methodologies for these key experiments are detailed below.

1. Filter Paper Bioassay (for Heliothis zea) This method is used to assess contact toxicity.

e Procedure: A solution of the test compound (e.g., 2-Tridecanone, Malathion, Methomyl) in a
solvent is applied to a filter paper disc.

» After the solvent evaporates, the paper is placed in a petri dish.
 First-instar larvae of H. zea are introduced onto the treated paper.
o Mortality is assessed after a set period (e.g., 24-48 hours).

e Arange of concentrations is tested to calculate the LC50 value.[1]
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2. Soil Treatment Bioassay (for Solenopsis invicta) This assay evaluates the toxicity of
substances mixed into the soil.

e Procedure: Two emulsifiable concentrate formulations of 2-Tridecanone were prepared: one
with a synergist (PBO) and one without.[2]

e The formulations were mixed into soil at various concentrations.
o Worker ants from different colonies were introduced to the treated soil.

o Mortality was recorded over time to determine LC50 values, which ranged from 0.039 to
0.102 mg/g depending on the formulation and ant colony.[2]

3. Field Mound Drench Test (for S. invicta) This test assesses efficacy under real-world
conditions.

o Procedure: The 2-Tridecanone formulations were diluted with water and applied directly as
a drench to fire ant mounds in the field.

o The activity of the mounds was evaluated at set intervals (e.g., 7 and 14 days) post-
treatment.

o The formulation containing PBO achieved 100% control after 14 days at an application rate
of 5.28 mL/L.[2]

4. Two-Choice Repellency Assay (for Ticks) This laboratory test measures the repellent effect
of a compound.

o Procedure: A filter paper is treated with the test compound (e.g., 8% 2-Tridecanone in
ethanol) on one half, while the other half is treated with the solvent carrier alone (ethanol).[4]

o Unfed, host-seeking adult ticks are released in the center of the paper.

e The number of ticks on each half is counted at specified time intervals to calculate the
percent repellency.[4]

Mandatory Visualizations
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Experimental Workflow and Mechanism of Action

The following diagrams illustrate a typical experimental workflow for insecticide testing and the
well-established mode of action for a class of commercial insecticides, providing a contrast to

the less-defined mechanism of 2-Tridecanone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Preparation

Prepare Serial Dilutions
of Test Compound

'

Apply Solution to
Filter Paper

'

Solvent Evaporation

Biodssay

Place Paper in
Petri Dish

'

Introduce First-Instar
Larvae

'

Incubate under
Controlled Conditions

Data Al vnalysis

Assess Larval Mortality
after 24-48h

'

Calculate LC50 Value
(Probit Analysis)

Click to download full resolution via product page

Caption: Workflow for a filter paper contact toxicity bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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